2-Aza-9-fluorenone derivatives were synthesized and their optical properties were investigated. The UV–visible absrption spectra revealed λmax values in the range of 350–380 nm, with a shift to the longer wavelength when an electron-donating group was substituted on the aryl group at the 3-position adjacent to the nitrogen in the azafluorenone. N-Methyl-2-azafluorenone was synthesized by methylating the nitrogen of azafluorenone. The N-methyl derivative was found to have a maximum absorption at 426 nm from UV-Vis spectral measurements, and electrochemical measurements revealed that it has a lower first reduction potential and higher electron-accepting ability than azafluorenone. In addition, the application of azafluorenone as a photocatalyst was investigated, focusing on its structural and electronic features. Oxidation of toluene with azafluorenone as a photocatalyst yielded benzoic acid in high yield. Electron-transfer dynamics analysis using nanosecond time-resolved laser flash photolysis suggests that azafluorenone and N-methylazafluorenone act as hydrogen transfer and electron transfer catalysts, respectively.

Phlorotannins are believed to provide UV protection in brown algae. In Fucus species, phlorotannin-rich vesicles (“physodes”) form an “epidermal physode layer”, which might represent the anatomical structure responsible for UV protection. However, this layer has been neglected so far; instead, phlorotannin contents of entire thalli were studied in UV exposure experiments.We employed fluorometric methods to investigate in which wavelength region and to which degree the epidermal physode layer of two Fucus species reduces the transmittance of UV radiation. For comparison, we also studied Saccharina latissima, a brown algal species without epidermal physode layer.We could show that the epidermal physode layer absorbs throughout the entire UV wavelength range and reduces the epidermal UV-B transmittance into the thallus strongly (15% transmitted in F. vesiculosus vs. 80–100% in S. latissima). UV-B transmittances varied with growth depth and the variations correlated with photosystem II (PSII) stress responses upon artificial UV-B illumination. We found that the UV-B protection is more than sufficient for natural UV-B levels and of rather constitutive nature.In conclusion, the epidermal physode layer appears to be the anatomical feature exerting UV protection by phlorotannins in Fucus species and might thus be a core adaptation that enables Fucales the colonization of the intertidal habitat.

Photocatalytic systems consisting of 2-substituted benzimidazoliums (BI+–R, R = polycyclic aryl, triarylamine or phenyl-sulfate) and stoichiometric hydride donor reagents were developed. Light emitting diode irradiation of these photocatalysts in the presence of NaBH4 or picoline borane promotes desulfonylation reactions of an N-sulfonyl indole, N-sulfonyl amide and α-sulfonyl ketone. Absorption spectroscopic and redox potential measurements as well as density functional theory calculations were carried out to gain mechanistic information. Benzimidazolines (BIH–R), generated in situ by hydride reduction of BI+–R, serve as both an electron and hydrogen atom donor photocatalysts in these reductive desulfonylation reactions, which contrasts to ordinary reducing photocatalysts that simply donate electrons.

Prior to the coronavirus disease-19 (COVID-19) pandemic, the germicidal effects of visible light (λ = 400 – 700 nm) were well known. This review provides an overview of new findings that suggest there are direct inactivating effects of visible light – particularly blue wavelengths (λ = 400 – 500 nm) – on exposed severe acute respiratory syndrome coronavirus 2 (SARS-CoV-2) virions, and inhibitory effects on viral replication in infected cells. These findings complement emerging evidence that there may be clinical benefits of orally administered blue light for limiting the severity of COVID-19. Possible mechanisms of action of blue light (e.g., regulation of reactive oxygen species) and important mediators (e.g., melatonin) are discussed.

The study of photochemical reactions is of great importance in many fields including the pharmaceutical, food, and paint industry. Most of these photochemical processes are being studied to better understand how to apply them for a specific purpose or how unwanted effects can be prevented. Advances are still being made in photoreactor design, where in-situ detection of the involved reagents and products is an important development. Liquid-core waveguides (LCWs) allow simultaneous illumination and optical assessment of liquid samples and, therefore, constitute one way of combining photoreactor design with on-line or in-situ analytical detection methods. LCWs possess several interesting characteristics, such as low light loss, increased optical path length, and possibilities for coupling with spectroscopic techniques. The current review discusses the state-of-the-art of LCWs applied as photoreactors, for analytical detection, and their combinations. We discuss the differences between several total internal reflection (TIR)-based LCWs, including polymer and polymer-coated capillaries, and silica aerogels, and interference-based waveguides, including Bragg fibers, holey fibers, Kagomé fibers and anti-resonance reflecting optical waveguides (ARROWs). Assessed characteristics include the (freedom of) design, the degree of light attenuation, the range of transmittable wavelengths, gas permeability, compatibility with analytical techniques, current challenges, and applications.

By the application of simultaneous target analysis of multiple femtosecond transient absorption data sets we have identified two loss channels within multi-chromophoric light harvesting arrays. Perylene bisimide-calix[4]arene arrays composed of up to three different types of perylene bisimide (PBI) chromophores, orange (o), red (r), and green (g) PBIs (named after their colors as solids), have previously been studied by transient absorption spectroscopy (Hippius et al., J. Phys. Chem C 112:2476, 2008) and here we present a simultaneous target analysis of those data matrices. A covalent system containing the red chromophore (r) and calix[4]arene (c), the rc system, shows extensive spectral evolution that can be described with four excited states (r1*→r2*→r3*→r4*→ground state). In the Perylene Orange calix[4]arene system (oc), a radical pair (ocRP) can be formed by photoinduced electron transfer (Hippius et al., J. Phys. Chem C 111:13988, 2007). In a simultaneous target analysis of the multichromophoric systems ocr, rcocr and ocrco the properties of rc and oc are integrated, and excitation energy transfer (EET) from o* to r* occurs. In addition, we demonstrate that the final Species Associated Difference Spectrum (SADS) also contains o bleach features that indicate an excitonic interaction, for ocr, rcocr and ocrco. In a simultaneous target analysis of rcg and gcrcg the properties of rc are integrated, and next to EET to g* we can resolve the formation of a new rcgRP that is formed from r1* or r2*, and represents a loss of 7 and 12%, respectively. In a simultaneous target analysis of ocrcg the properties of ocr and rcg are integrated, arriving at a consistent picture with an energy transfer quantum yield of formation of the excited state of the green PBI (g*) of 80%.

Treatment with ultraviolet (UV) light has been shown to be effective for disinfection of pathogens. For pathogenic risk management, it would be effective to estimate the UV sensitivity of unknown pathogenic microorganisms from their nucleotide sequences. In this study, we designed and used synthetic DNA molecules, 100–150 bases in length, to investigate not only the DNA sequences but also the secondary structures of the DNA as determinants of UV sensitivity of microorganisms. We showed that dimer-forming DNA by UV irradiation was undetectable by quantitative polymerase chain reaction (qPCR) when performed on all DNA bases. The undetectability ratio of PCR after UV irradiation indicated that UV reactivity tends to increase with the number of consecutive thymine pairs within DNA. In addition, UV reactivity was not influenced by increasing the number of complementary bonds in the DNA and the estimated free energy, indicating that complementary bonds in the DNA have no influence on the UV reactivity. The results of this study provide important information about the necessary factors determining UV sensitivity of microorganisms such as the number of consecutive thymine pairs within the DNA, which was the main driver regardless of the presence of secondary structures.

Chlorophyll fluorescence transients are recognized as one of the most efficient methods for assessing plant photosynthetic efficiency under stressful conditions. The focus of this research was to investigate R. gangetica's photosynthetic performance under several abiotic stressors, including cold, heat, flooding, salinity, and UV. Chlorophyll (chl), proline, malondialdehyde (MDA) contents, specific energy fluxes (per QA-reducing PSII reaction center) such as ABS/RC, TR0/RC, ET0/RC, DI0/RC, phenomenological fluxes, (ABS/CSm, TR/CSm, ETo/CSm), quantum yields (ɸPo, ɸEo, ɸDo), and performance indices (PIcs and PIabs) were analyzed. Chl content, Fm, Fv/Fm, and PIcs were recognized as highly sensitive parameters to all abiotic stresses. The results of the present study clearly show that R. gangetica has distinct biochemical and physiological strategies for dealing with the negative effects of various abiotic stressors. On the basis of present investigations, tolerance potential against several abiotic stimuli in R. gangetica can be ranked as follows Sl, UV, Ht, Fd, and Cd.

Mammals use social thermoregulation to maintain the core body temperature (Tc) at a lower energy cost. Brown adipose tissue (BAT) plays a crucial role in thermoregulation. This study tested the hypothesis that social isolation induces alterations in thermogenesis and metabolism to maintain the rhythm of Tc throughout the day. Adult male mice (C57BLJ/6) were maintained in groups of 4–5 (group-housed) or isolated (single-housed) for 28 days. Telemetric probes recorded spontaneous locomotor activity (SLA) and Tc to analyze SLA and Tc daily rhythms. Body weight was measured weekly. VO2 consumption was analyzed at zeitgeber time (ZT) 1–3 (beginning of light phase) or ZT10–14 (beginning of dark phase). The expression of thermogenic-related and clock genes in the BAT occurred at ZT2, ZT8, ZT14, and ZT20. The β3 adrenergic agonist CL-316,243 was i.p. injected in the group- or single-housed mice. Social isolation increased the amplitude of Tc rhythm but decreased the amplitude of SLA oscillation. Nevertheless, in single-housed mice, the circadian peak of Tc and SLA was unaltered, with reduced body weight gain, increased VO2 consumption, and BAT Ucp1 expression at ZT14. Isolation advanced the BAT Rev-erb-ɑ peak of expression and phased-shift the peak of expression in BAT Bmal1, while it abolished the daily BAT Per2 oscillation. Isolation also abolished the BAT Ucp1 and hormone-sensitive lipase (Hsl) expression induced by stimulation of the β3ADR, but it increased Rev-erb-ɑ and Pgc1α. Thus, alterations in Ucp1, Reverb-α, Bmal1, and Per2 daily expression may favor an increased metabolic rate at the beginning of the dark, which, in turn, contributes to maintaining the daily Tc rhythm at the expense of reduced body weight gain in isolated mice. In addition, at least at the transcription level, the response of BAT from isolated mice to adrenergic agonist seems to be via a non-canonical mechanism involving Rev-erb-α and Pgc1α.

The present work investigates the disinfection of dialysate water used in hemodialysis through the application of bioinspired W/WO3 electrodes constructed on microbial biofilm from C. parapsilosis by electrochemical anodization. The bioinspired electrode was photoactivated by UV/Vis or visible irradiation, and the photocurrent was found to be at least twice higher than that obtained for nanoporous W/WO3 electrode in the dialysate water. Under optimized conditions, the photo-electrocatalytic analysis conducted on the bioinspired electrode at Eapp = 1.5 V and under UV/Vis irradiation led to complete fungi inactivation (5 min) and up to 70% of total organic carbon removal monitored during cell lysis after 120 min of treatment. The results show the bioinspired electrode maintains the structural print of the fungi and works as fungus recognition material. The proposed electrode is also found to exhibit higher surface area, which improves adsorption of microorganisms, leading to faster and more efficient degradation compared to nanoporous W/WO3 electrode, with a 30% increase in the degradation of organic matter present in the medium. The findings show that the bioinspired electrode has outstanding advantages when compared with other materials investigated; these advantages include controlled morphology, good reproducibility, higher adsorption on the electrode surface, and higher efficiency in the disinfection of C. parapsilosis, an agent of several cases of contamination in dialysate.